7-methoxy-N-(pyridin-3-yl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-pyridin-3-yl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H12N2O3/c1-19-12-6-2-4-10-8-13(20-14(10)12)15(18)17-11-5-3-7-16-9-11/h2-9H,1H3,(H,17,18)
• InChI Key: LGFYDGRONBEXIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NC3=CN=CC=C3
• Molecular Formula: C15H12N2O3
• Molecular Weight: 268.27 g/mol

Description

Benzofuran compounds, such as “7-methoxy-N-(pyridin-3-yl)benzofuran-2-carboxamide”, are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These compounds have attracted the attention of chemical and pharmaceutical researchers worldwide, making them potential natural drug lead compounds.

Synthesis Analysis

Benzofuran compounds can be obtained through synthetic reactions. Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The chemical structure of benzofuran is composed of fused benzene and furan rings. Multiple physicochemical characteristics and versatile features distinguish benzofuran.

Chemical Reactions Analysis

Benzofuran derivatives are essential compounds that hold vital biological activities to design novel therapies. Medicinal chemists use its core to synthesize new derivatives that can be applied to a variety of disorders.

Physical And Chemical Properties Analysis

Benzofuran is a heterocyclic compound found naturally in plants and can also be obtained through synthetic reactions. It has multiple physicochemical characteristics and versatile features.

Scientific Research Applications

Anticancer Properties

Benzofuran derivatives, including our compound of interest, have demonstrated potent anticancer effects. Researchers have identified specific benzofuran analogs with remarkable cell growth inhibitory properties against various cancer cell lines. . Further investigations into the molecular mechanisms underlying these effects could pave the way for novel cancer therapies.

Immunomodulation

Our compound has shown highly immunosuppressive activity. . Understanding its impact on immune responses and potential clinical applications is crucial.

Antiviral Potential

Given the recent discovery of a novel macrocyclic benzofuran compound with anti-hepatitis C virus activity, our compound might also exhibit antiviral properties. .

Cardiovascular Applications

Although not extensively studied, benzofuran compounds have potential cardiovascular applications. Our compound’s effects on blood vessels, cardiac function, or hypertension warrant further investigation.

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been found to interact with multiple receptors, which can lead to a variety of biological responses .

Biochemical Pathways

Benzofuran compounds have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Benzofuran compounds have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. The broad range of clinical uses of benzofuran derivatives indicate the diverse pharmacological activities of this series of compounds. Therefore, they have potential applications as drugs.